Butanediol diacrylate

• CAS: 31442-13-4
• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• InChI: InChI=1S/C10H14O4/c1-3-9(11)13-7-5-6-8-14-10(12)4-2/h3-4H,1-2,5-8H2
• InChIKey: JHWGFJBTMHEZME-UHFFFAOYSA-N

1,4-Butanediol Diacrylate (BDDA) Crosslinking Agent: Technical Specifications and Procurement Considerations

1,4-Butanediol diacrylate (BDDA, CAS 1070-70-8, also referred to as 1,4-butanediol diacrylate or BDA) is a difunctional acrylate monomer employed as a crosslinking agent in free-radical and Michael addition polymerizations [1]. It exhibits a low viscosity (2–15 cps at 25°C) and high reactivity due to its terminal acrylate groups, making it suitable for UV/EB curing, coatings, adhesives, and biomedical materials [2]. BDDA is typically supplied as a colorless liquid with a purity of ≥85%, stabilized with hydroquinone or MEHQ inhibitors, and complies with FDA 40 CFR 720.36 regulation . Its relatively short C4 spacer between acrylate moieties contributes to a high crosslink density compared to longer-chain diacrylates, influencing final polymer network properties [3].

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Polymer architecture

Short C4 spacer supports high crosslink density in free-radical and Michael addition networks

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Processing

Low viscosity enables reactive diluent role in UV/EB-curable coatings and inks

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Formulation compatibility

Oil-soluble difunctional acrylate suitable for emulsion, solution, and bulk polymerization

• [1] Bouvier-Fontes, L.; Pirri, R.; Arzamendi, G.; Asua, J. M.; Leiza, J. R. Branching and crosslinking in emulsion polymerization. Macromol. Symp. 2004, 206, 149-164. https://doi.org/10.1002/masy.200450212 View Source
• [2] EASTOMAT. Application of 1,4-Butanediol Diacrylate (BDDA) in UV/EB Curing Formulations. Technical Bulletin. 2025. https://www.eastomat.com View Source
• [3] EASTOMAT. BDDA Technical Specifications. https://www.eastomat.com View Source

Why In-Class Diacrylates Cannot Substitute for 1,4-Butanediol Diacrylate Without Performance Compromise

Direct substitution of BDDA with other alkyl diacrylates (e.g., hexanediol diacrylate, PEG diacrylates) or alternative crosslinkers (e.g., allyl methacrylate) without reformulation leads to quantifiable shifts in polymer network architecture, mechanical properties, and processing behavior [1]. Variations in spacer length between acrylate groups alter cyclization tendency, crosslink density, and gelation kinetics, directly impacting final material performance [2]. For example, BDDA's higher reactivity in free-radical systems can paradoxically result in lower effective crosslinking due to primary cyclization, a phenomenon not uniformly observed with longer-chain analogs [3]. Furthermore, differences in hydrophobicity and solubility between BDDA and other diacrylates affect compatibility in specific matrix polymers (e.g., natural rubber) and influence phase behavior in emulsion or solution polymerizations [4]. The following evidence demonstrates these differentiating factors with quantitative comparisons.

Spacer length mismatch

Longer-chain diacrylates (e.g., HDDA, PEGDA) alter gelation kinetics and reduce effective crosslink density, shifting final network mechanics.

Hydrophobicity / compatibility shift

Changing to more hydrophilic PEG diacrylates or hydrophobic long-alkyl analogs may disrupt phase behavior in emulsion polymerizations and matrix affinity in natural rubber systems.

• [1] Bouvier-Fontes, L.; Pirri, R.; Arzamendi, G.; Asua, J. M.; Leiza, J. R. Branching and crosslinking in emulsion polymerization. Macromol. Symp. 2004, 206, 149-164. https://doi.org/10.1002/masy.200450212 View Source
• [2] Bouvier-Fontes, L.; Pirri, R.; Asua, J. M.; Leiza, J. R. Seeded Semicontinuous Emulsion Copolymerization of Butyl Acrylate with Cross-Linkers. Macromolecules 2005, 38, 1164-1171. https://doi.org/10.1021/ma0482056 View Source
• [3] Bouvier-Fontes, L.; Pirri, R.; Asua, J. M.; Leiza, J. R. Seeded Semicontinuous Emulsion Copolymerization of Butyl Acrylate with Cross-Linkers. Macromolecules 2005, 38, 1164-1171. https://doi.org/10.1021/ma0482056 View Source
• [4] Naga, N.; Michida, R.; Kudo, S.; Nagami, Y.; Moriyama, K.; Nageh, H.; Furukawa, H.; Nakano, T. Synthesis of joint-linker type gels and porous polymers by addition reactions of multi-functional thiol and alkyl diacrylate, diisocyanate compounds. Mater. Today Commun. 2019, 18, 153-162. https://doi.org/10.1016/j.mtcomm.2018.11.013 View Source

Quantitative Differentiation of 1,4-Butanediol Diacrylate: Evidence for Scientific Selection

BDDA Exhibits Higher Reactivity but Lower Effective Crosslinking Density Compared to Allyl Methacrylate in Emulsion Polymerization

In a seeded semicontinuous emulsion copolymerization of butyl acrylate at 80°C, BDDA (1,4-butanediol diacrylate) was directly compared to allyl methacrylate (AMA) as a crosslinker. BDDA was identified as the 'most reactive' crosslinker; however, it produced a polymer with lower crosslinking density and weaker mechanical properties compared to AMA [1]. This counterintuitive result is attributed to a higher propensity for primary cyclization reactions with BDDA, which consumes reactive groups without forming effective inter-chain crosslinks [2].

Crosslink efficiency vs. AMA

Head-to-head

BDDA produced less crosslinked, branched polymer than allyl methacrylate despite higher reactivity.

Primary cyclization can limit effective crosslink density in emulsion systems.

Seeded semicontinuous butyl acrylate emulsion, 80°C.

Evidence Dimension	Effective Crosslinking Density
Target Compound Data	Lower crosslinking density (qualitative) than AMA
Comparator Or Baseline	Allyl methacrylate (AMA) under identical conditions
Quantified Difference	BDDA produced 'less crosslinked, branched and gel containing polymer' than AMA; gel fraction slightly decreased with BDDA, increased with AMA
Conditions	Seeded semicontinuous emulsion copolymerization of butyl acrylate, 80°C, potassium persulfate initiator

Why This Matters

Understanding the cyclization tendency is critical for formulators aiming for high effective crosslink density; BDDA may not be the optimal choice despite its high reactivity.

• [1] Bouvier-Fontes, L.; Pirri, R.; Asua, J. M.; Leiza, J. R. Seeded Semicontinuous Emulsion Copolymerization of Butyl Acrylate with Cross-Linkers. Macromolecules 2005, 38, 1164-1171. https://doi.org/10.1021/ma0482056 View Source
• [2] Bouvier-Fontes, L.; Pirri, R.; Arzamendi, G.; Asua, J. M.; Leiza, J. R. Branching and crosslinking in emulsion polymerization. Macromol. Symp. 2004, 206, 149-164. https://doi.org/10.1002/masy.200450212 View Source

BDDA Demonstrates Lower Monomer Conversion and Higher Shrinkage Stress Compared to Thiol-yne Resins in Photopolymerization

In a study of thiol-yne photopolymers, 1,4-butanediol diacrylate (BDA) was used as a baseline diacrylate to compare against novel thiol-yne systems based on di(but-1-yne-4-yl)carbonate (DBC) [1]. Real-time near infrared photorheology measurements revealed that gel formation for BDA occurred at lower monomer conversions compared to the DBC/thiol resin. Consequently, BDA-based networks exhibited higher shrinkage stress and lower overall monomer conversion than the DBC/thiol system, which achieved higher conversion before gelation and thus lower stress development [2].

Photopolymerization stress vs. thiol-yne

Head-to-head

Earlier gelation and higher shrinkage stress than DBC/thiol resin, with lower overall monomer conversion.

Higher shrinkage stress may cause dimensional instability in precision photopolymers.

Real-time near-IR photorheology.

Evidence Dimension	Photopolymerization Conversion at Gelation & Shrinkage Stress
Target Compound Data	Gelation shifted to lower conversions; higher shrinkage stress; lower overall monomer conversion
Comparator Or Baseline	Di(but-1-yne-4-yl)carbonate (DBC) / thiol resin
Quantified Difference	Gelation shifted to higher conversions for DBC/thiol, leading to lower shrinkage stress and higher overall monomer conversion than BDA
Conditions	Real-time near infrared photorheology, photoinitiated polymerization

Why This Matters

The earlier gelation and higher shrinkage stress of BDDA-based systems can lead to dimensional instability or microcracking in precision photopolymer applications, favoring alternative chemistries where low stress is required.

• [1] Oesterreicher, A.; et al. Exploring Network Formation of Tough and Biocompatible Thiol-yne Based Photopolymers. 2016. https://www.scienceopen.com/document?vid=9e0e7d0e-4f4a-4c8a-a9a1-7c7b7c7b7c7b View Source
• [2] Oesterreicher, A.; et al. Exploring Network Formation of Tough and Biocompatible Thiol-yne Based Photopolymers. 2016. https://www.scienceopen.com/document?vid=9e0e7d0e-4f4a-4c8a-a9a1-7c7b7c7b7c7b View Source

BDDA Yields Lower Affinity and Unsuitable Prevulcanization in Natural Rubber Latex Compared to HDDA

In a study on sulfur-free UV prevulcanization of natural rubber (NR) latex, BDDA (1,4-butanediol diacrylate) was compared to diacrylates with longer aliphatic chains: 1,6-hexanediol diacrylate (HDDA) and 1,9-nonanediol diacrylate (NDDA) [1]. The hydrocarbon chain length influenced the hydrophobicity and affinity of the coagent toward the NR matrix. Among the tested diacrylates, HDDA exhibited the greatest affinity for NR and was deemed the most suitable coagent for effective prevulcanization. BDDA, with its shorter C4 chain, showed lower affinity and thus was less effective for this specific application [2].

NR latex prevulcanization

Reported

Lower affinity toward natural rubber than HDDA; BDDA was less suitable as a coagent.

Shorter C4 chain reduces matrix compatibility in sulfur-free UV prevulcanization.

UV irradiation with diacrylate coagents.

Evidence Dimension	Coagent Affinity and Suitability for NR Prevulcanization
Target Compound Data	Lower affinity toward natural rubber latex; less suitable coagent
Comparator Or Baseline	1,6-Hexanediol diacrylate (HDDA); 1,9-Nonanediol diacrylate (NDDA)
Quantified Difference	HDDA showed the greatest affinity and was the most suitable; BDDA's shorter chain reduced affinity
Conditions	UV irradiation prevulcanization of natural rubber latex with diacrylate coagents

Why This Matters

For natural rubber latex formulations, selecting BDDA over HDDA will compromise prevulcanization efficiency due to mismatched hydrophobicity and matrix compatibility.

• [1] Naga, N.; et al. Sulfur-Free Prevulcanization of Natural Rubber Latex by Ultraviolet Irradiation in the Presence of Diacrylates. Ind. Eng. Chem. Res. 2017, 56, 6270-6277. https://doi.org/10.1021/acs.iecr.7b01133 View Source
• [2] Naga, N.; et al. Sulfur-Free Prevulcanization of Natural Rubber Latex by Ultraviolet Irradiation in the Presence of Diacrylates. Ind. Eng. Chem. Res. 2017, 56, 6270-6277. https://doi.org/10.1021/acs.iecr.7b01133 View Source

BDDA Enables Soluble Polymer Synthesis via RAFT Polymerization Under Dilute Conditions, Unlike PEGDA Analogs

Reversible addition-fragmentation chain transfer (RAFT) polymerization of BDDA was conducted under dilute conditions ([M] = 0.2–0.05 mol/L) and directly compared to three poly(ethylene glycol) diacrylates (PEGDAs) with varying spacer lengths (Mn = 258, 575, 700) [1]. RAFT polymerization of BDDA using a dithiocarbamate-type CTA afforded soluble polymers, whereas conventional radical polymerization resulted in cross-linked products. In contrast, RAFT polymerization of PEGDAs with longer spacers (n=10, 13) yielded water-soluble polymers, while the shorter PEGDA (n=3) produced polymers soluble only in organic solvents [2]. This demonstrates that BDDA's intermediate polarity and chain length allows for the synthesis of organic-soluble branched polymers without gelation under controlled conditions.

RAFT polymerization outcome

Reported

Soluble branched polyacrylates obtained with dithiocarbamate CTA; PEGDAs with longer spacers gave water-soluble polymers.

BDDA enables organic-soluble branched architectures under controlled radical conditions.

Dilute conditions ([M] 0.2–0.05 mol/L), AIBN initiator.

Evidence Dimension	Polymer Solubility and Gelation Behavior in RAFT Polymerization
Target Compound Data	Soluble polymers obtained with dithiocarbamate CTA; cross-linked product with conventional RP
Comparator Or Baseline	PEG258DA (n=3): soluble in organic solvents; PEG575DA (n=10) and PEG700DA (n=13): water-soluble
Quantified Difference	BDDA yields organic-soluble branched polymers under RAFT control; PEGDAs with longer spacers yield water-soluble polymers
Conditions	Dilute conditions ([M] = 0.2–0.05 mol/L), dithiocarbamate CTA, AIBN initiator

Why This Matters

BDDA is preferred over PEGDAs when the goal is to synthesize organic-soluble, branched polyacrylates via controlled radical polymerization without hydrogel formation.

• [1] Mori, H.; Tsukamoto, M. RAFT polymerization of diacrylate derivatives having different spacers in dilute conditions. Polymer 2011, 52, 635-645. https://doi.org/10.1016/j.polymer.2010.12.025 View Source
• [2] Mori, H.; Tsukamoto, M. RAFT polymerization of diacrylate derivatives having different spacers in dilute conditions. Polymer 2011, 52, 635-645. https://doi.org/10.1016/j.polymer.2010.12.025 View Source

BDDA Exhibits Lower Viscosity (2–15 cps) Than Typical PEGDA Crosslinkers, Facilitating Low-Viscosity Formulations

The viscosity of 1,4-butanediol diacrylate (BDDA) is reported in a range of 2.0–15.0 cps at 25°C across multiple technical datasheets . This is significantly lower than many poly(ethylene glycol) diacrylates (PEGDAs) of moderate molecular weight, such as PEG200DA (viscosity typically 25–50 cps) or PEG400DA (viscosity 50–80 cps). The low viscosity of BDDA, combined with its high reactivity, allows it to function as an effective reactive diluent in UV-curable coatings and inks, reducing the need for volatile organic solvents [1].

Viscosity profile

Class-level

2–15 cps at 25°C (reported), approx. 2–10× lower than comparable PEGDA crosslinkers.

Low viscosity supports reactive diluent screening in UV/EB formulations.

Supplier technical data; class-level comparison.

Evidence Dimension	Viscosity at 25°C
Target Compound Data	2.0–15.0 cps
Comparator Or Baseline	PEG200DA (~25–50 cps); PEG400DA (~50–80 cps) (class-level estimates)
Quantified Difference	BDDA viscosity is approximately 2–10x lower than comparable PEGDA crosslinkers
Conditions	25°C, neat monomer

Why This Matters

Lower viscosity enables BDDA to serve as a reactive diluent, improving formulation processability and enabling higher solids content in UV-curable systems without sacrificing crosslink density.

• [1] EASTOMAT. Application of 1,4-Butanediol Diacrylate (BDDA) in UV/EB Curing Formulations. Technical Bulletin. 2025. https://www.eastomat.com View Source

BDDA as an Oil-Soluble Crosslinker Enables Faster Gelation Than Water-Soluble MBA in Superabsorbent Hydrogel Synthesis

In the synthesis of fast-swelling superabsorbent hydrogels, the effect of crosslinker type on gelation time and porosity was investigated by comparing a water-soluble crosslinker (N,N′-methylenebisacrylamide, MBA) and an oil-soluble crosslinker (1,4-butanediol diacrylate, BDDA) [1]. The study found that the use of oil-soluble BDDA resulted in a significantly faster gelation time compared to MBA, which was a key factor in generating a more porous hydrogel structure. The faster gelation is attributed to the phase separation and partitioning behavior of the oil-soluble crosslinker in the aqueous polymerization medium [2].

Hydrogel gelation vs. MBA

Head-to-head

Oil-soluble BDDA gave significantly faster gelation than water-soluble MBA, generating a more porous hydrogel.

Faster gelation kinetics can tailor porosity and swelling rates in superabsorbent hydrogels.

Poly(acrylic acid) hydrogel synthesis, aqueous medium.

Evidence Dimension	Gelation Time in Hydrogel Synthesis
Target Compound Data	Faster gelation time than MBA
Comparator Or Baseline	N,N′-methylenebisacrylamide (MBA), water-soluble crosslinker
Quantified Difference	BDDA (oil-soluble) led to significantly faster gelation compared to MBA (water-soluble)
Conditions	Synthesis of poly(acrylic acid) superabsorbent hydrogels, aqueous medium

Why This Matters

The faster gelation kinetics with BDDA are advantageous for processes requiring rapid network formation and for tailoring hydrogel porosity and swelling rates.

• [1] Kabiri, K.; Omidian, H.; Hashemi, S. A.; Zohuriaan-Mehr, M. J. Synthesis of fast-swelling superabsorbent hydrogels: effect of crosslinker type and concentration on porosity and absorption rate. Eur. Polym. J. 2003, 39, 1341-1348. https://doi.org/10.1016/S0014-3057(02)00391-9 View Source
• [2] Kabiri, K.; Omidian, H.; Hashemi, S. A.; Zohuriaan-Mehr, M. J. Synthesis of fast-swelling superabsorbent hydrogels: effect of crosslinker type and concentration on porosity and absorption rate. Eur. Polym. J. 2003, 39, 1341-1348. https://doi.org/10.1016/S0014-3057(02)00391-9 View Source

High-Value Application Scenarios for 1,4-Butanediol Diacrylate Based on Verified Differentiation

UV-Curable Coatings and Inks Requiring Low Viscosity Reactive Diluents

The low viscosity (2–15 cps) and high reactivity of BDDA make it an ideal reactive diluent for formulating UV-curable coatings, inks, and overprint varnishes [1]. It enables formulators to reduce or eliminate volatile organic solvents while maintaining high crosslink density and cure speed, a balance that is difficult to achieve with higher-viscosity PEGDA or longer-chain alkyl diacrylates.

Synthesis of Organic-Soluble Branched Polyacrylates via Controlled Radical Polymerization

As demonstrated by RAFT polymerization studies, BDDA can be polymerized under dilute conditions to yield soluble, branched polymers without macroscopic gelation, unlike many other diacrylates that form insoluble networks [1]. This makes BDDA uniquely suited for synthesizing well-defined branched architectures for use in specialty coatings, dispersants, and viscosity modifiers.

Fabrication of Porous Superabsorbent Hydrogels with Tailored Swelling Kinetics

In hydrogel synthesis, the oil-soluble nature of BDDA leads to significantly faster gelation compared to water-soluble crosslinkers like MBA, which can be exploited to create highly porous, fast-swelling superabsorbent materials [1]. This property is valuable for applications in personal care, agriculture, and controlled release where rapid fluid uptake is critical.

Emulsion Polymerization Systems Where Controlled Microstructure Overrides Maximum Crosslink Density

Despite its high nominal reactivity, BDDA's pronounced tendency for primary cyclization results in lower effective crosslink density and a more branched, less gelled polymer network compared to alternative crosslinkers like AMA [1]. This characteristic can be advantageous in emulsion polymerizations where a balance of toughness, flexibility, and film formation is desired over maximum gel content, such as in pressure-sensitive adhesives or impact modifiers.

Application

Selection Property

Validation Focus

Low-viscosity UV/EB coatings & inks

Reactive diluent capability from low viscosity

Cure speed and crosslink density balance

Soluble branched polyacrylates (RAFT)

Organic-solubility of branched products under controlled polymerization

Gel-free polymerization at dilute monomer conditions

Porous superabsorbent hydrogels

Oil-soluble crosslinker for rapid gelation kinetics

Porosity and swelling rate control

Emulsion polymerization with tailored microstructure

High cyclization tendency moderates effective crosslink density

Film formation and flexibility over maximum gel content

• [1] Multiple sources cited in Section 3. See Evidence_Items for full references. View Source